4-[(2-Methylphenyl)methylidene]-2-phenyl-1,3-oxazol-5-one

• IUPAC Name: 4-[(2-methylphenyl)methylidene]-2-phenyl-1,3-oxazol-5-one
• InChI: InChI=1S/C17H13NO2/c1-12-7-5-6-10-14(12)11-15-17(19)20-16(18-15)13-8-3-2-4-9-13/h2-11H,1H3
• InChI Key: LSSKZOFFVGLOOQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)OC(=N2)C3=CC=CC=C3
• Molecular Formula: C17H13NO2
• Molecular Weight: 263.29 g/mol

Description

4-[(2-Methylphenyl)methylidene]-2-phenyl-1,3-oxazol-5-one is a substituted oxazolone derivative characterized by a 1,3-oxazol-5-one core fused with a 2-methylphenyl group at the 4-position and a phenyl group at the 2-position. Oxazolones are heterocyclic compounds widely studied for their biological activities, including antimicrobial, anti-inflammatory, and kinase inhibitory properties . The Z-configuration of the methylidene group in such compounds is critical for maintaining planarity and enabling π-electron delocalization, which influences both chemical reactivity and intermolecular interactions (e.g., hydrogen bonding, π-π stacking) .

Comparison with Similar Compounds

Comparison with Structural Analogues

Table 1: Structural Analogues and Their Key Features

Compound Name	Substituents (Position)	Biological Activity/Application	Key References
Target Compound	2-Methylphenyl (C4), Phenyl (C2)	Not explicitly reported; inferred kinase/antimicrobial potential
DI-3 (CID: 5285453)	3-Methylphenyl (C2), Pyridin-3-yl (C4)	ROCKII inhibition (IC₅₀: ~0.5 μM)
4-[(4-Chlorophenyl)methylidene]-2-phenyl-1,3-oxazol-5-one	4-Chlorophenyl (C4)	Antimicrobial (scaffold 2 activity)
(4Z)-4-(Furan-2-ylmethylidene)-2-(2-methylphenyl)-1,3-oxazol-5-one	Furan-2-yl (C4)	Not reported; furan enhances polarity
4-[(3-Ethoxyphenyl)methylidene]-2-phenyl-1,3-oxazol-5-one	3-Ethoxyphenyl (C4)	Synthetic intermediate; solubility studies

Key Observations:

• Electron-Donating vs. Pyridinyl (DI-3) and furanyl (CAS 299933-41-8) substituents introduce heteroatoms, enhancing solubility and hydrogen-bonding capacity, which may improve kinase binding (e.g., ROCKII inhibition in DI-3) .

• Biological Activity :

  • DI-3 demonstrates potent ROCKII inhibition (IC₅₀ ~0.5 μM), suggesting that pyridinyl groups at C4 enhance kinase affinity compared to purely aromatic substituents .
  • 4H-1,3-oxazol-5-one derivatives with halogenated aryl groups (e.g., 4-chlorophenyl) show enhanced antimicrobial activity, likely due to increased electrophilicity of the oxazolone ring .

Physicochemical and Crystallographic Properties

Table 2: Structural and Crystallographic Comparisons

Compound	Planarity (RMS Deviation)	Intermolecular Interactions	Crystallization Solvent
Target Compound (hypothetical)	~0.09 Å (predicted)	N–H⋯O H-bonding, π-π stacking	Ethyl acetate (typical)
4-[(3-Methoxyanilino)methylidene]-2-phenyl-1,3-oxazol-5-one	0.089 Å	N–H⋯O chains, π-π (3.62 Å centroid distance)	THF/ethyl acetate
(4Z)-4-Benzylidene-2-(4-methylphenyl)-1,3-oxazol-5(4H)-one	N/A	Corrected structure emphasizes substituent effects on packing	N/A

Key Observations:

• Planarity and Delocalization : The oxazolone ring and methylidene group form a conjugated system, with RMS deviations from planarity <0.1 Å in crystallized analogues. This planarity facilitates π-π interactions, critical for solid-state stability .